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Abstract

This technical guide provides a comprehensive overview of cis-11-Tetradecen-1-ol, a significant
long-chain fatty alcohol renowned for its role as an insect sex pheromone. The document
details its chemical and physical properties, outlines a standard synthesis methodology, and
explores its primary applications, particularly in pest management. Furthermore, it delves into
the biological signaling pathways initiated by this molecule in insects. This guide is intended to
be a valuable resource for researchers in chemical ecology, organic synthesis, and those
exploring novel pest control strategies. While direct applications in human drug development
are not established, the principles of its synthesis and biological activity may offer insights for
related fields.

Chemical and Physical Properties

cis-11-Tetradecen-1-ol, with the CAS number 34010-15-6, is a C14 unsaturated alcohol.[1][2]
Its chemical structure and key properties are summarized below.

Table 1: Chemical Identifiers and Properties of cis-11-Tetradecen-1-ol
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Property Value Reference
CAS Number 34010-15-6 [1112]
Molecular Formula C14H280 [1]
Molecular Weight 212.37 g/mol [11[3]
IUPAC Name (2)-tetradec-11-en-1-ol [1]

(112)-11-Tetradecen-1-ol, Z-
Synonyms [1]
11-Tetradecenol

Table 2: Physical Properties of cis-11-Tetradecen-1-ol

Property Value Reference
Appearance Colorless liquid

Boiling Point 280.7 £ 8.0 °C at 760 mmHg

Density 0.846 £ 0.06 g/cm3

Refractive Index n20/D 1.457

Flash Point 144 °F

Solubil Insoluble in water, soluble in
olubility
organic solvents

Synthesis of cis-11-Tetradecen-1-ol via Wittig
Reaction

The Wittig reaction is a widely employed and reliable method for the synthesis of alkenes from
aldehydes or ketones.[4][5][6][7][8][9] This reaction is particularly advantageous for creating the
cis-double bond found in cis-11-Tetradecen-1-ol with a high degree of stereoselectivity.

General Reaction Scheme
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The synthesis involves the reaction of a phosphonium ylide with an aldehyde. For cis-11-
Tetradecen-1-ol, this would typically involve the reaction of the ylide derived from a
propyltriphenylphosphonium salt with 11-hydroxyundecanal.

Experimental Protocol (Representative)

While a specific, detailed protocol for cis-11-Tetradecen-1-ol is not readily available in the
public domain, the following is a representative procedure for the Wittig synthesis of a similar
long-chain unsaturated alcohol. This protocol should be adapted and optimized by qualified
chemists for the specific synthesis of the target molecule.

Materials:

Propyltriphenylphosphonium bromide

e Strong base (e.g., n-butyllithium in THF)

e 11-Hydroxyundecanal

e Anhydrous tetrahydrofuran (THF)

o Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)
e Magnetic stirrer and heating mantle

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

e Solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)
Procedure:

 Ylide Generation:

o In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend
propyltriphenylphosphonium bromide in anhydrous THF.
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o Cool the suspension to 0 °C in an ice bath.

o Slowly add a stoichiometric amount of n-butyllithium dropwise with vigorous stirring. The
formation of the ylide is often indicated by a color change (typically to a deep red or
orange).

o Allow the mixture to stir at 0 °C for 1-2 hours to ensure complete ylide formation.
o Wittig Reaction:

o Dissolve 11-hydroxyundecanal in a minimal amount of anhydrous THF.

o Slowly add the aldehyde solution to the ylide mixture at 0 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

o Work-up and Purification:

o Quench the reaction by the slow addition of water or a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether (3x).

o Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

o Filter the drying agent and concentrate the organic phase under reduced pressure using a
rotary evaporator.

o The crude product will contain the desired alcohol and triphenylphosphine oxide as a
major byproduct.

o Purify the crude product by silica gel column chromatography, typically using a gradient of
ethyl acetate in hexanes, to isolate the pure cis-11-Tetradecen-1-ol.

Visualization of the Wittig Reaction Workflow
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Caption: Workflow for the synthesis of cis-11-Tetradecen-1-ol via the Wittig reaction.

Applications

The primary and most extensively studied application of cis-11-Tetradecen-1-ol is in the field of
chemical ecology, specifically as a component of the sex pheromone of several lepidopteran
species.

Insect Pest Management

cis-11-Tetradecen-1-ol is a key component of the sex pheromone of the European Corn Borer
(Ostrinia nubilalis), a significant agricultural pest.[4][5][10] Its applications in pest management
include:

e Monitoring: Traps baited with synthetic cis-11-Tetradecen-1-ol are used to monitor the
population dynamics of pest insects, allowing for more precise timing of insecticide
applications.

« Mating Disruption: Dispersing a high concentration of the synthetic pheromone in an
agricultural field can confuse male insects and prevent them from locating females, thereby
disrupting mating and reducing the subsequent larval population.

Relevance to Drug Development

Currently, there is no direct application of cis-11-Tetradecen-1-ol in human drug development.
Its biological activity is highly specific to insect olfactory systems. However, the study of
pheromone biosynthesis and receptor interaction in insects can provide valuable insights into:
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» Receptor-Ligand Interactions: Understanding the high specificity and affinity of pheromone
receptors can inform the design of novel, highly targeted therapeutic agents.

e Biosynthesis Pathways: The enzymatic pathways responsible for pheromone production in
insects could serve as models for the development of biocatalytic processes for the
synthesis of complex organic molecules.

Biological Signhaling Pathway

In insects, the detection of pheromones like cis-11-Tetradecen-1-ol is a sophisticated process
that occurs in specialized olfactory sensory neurons located in the antennae.

The binding of a pheromone molecule to a specific odorant receptor (OR) on the dendritic
membrane of a sensory neuron is the initial step in the signaling cascade.[11][12][13] In the
case of the European Corn Borer, specific ORs have been identified that respond to cis-11-
Tetradecen-1-ol and its acetate ester.[4] This binding event is thought to induce a
conformational change in the receptor complex, which is typically a heterodimer of a specific
OR and a highly conserved co-receptor (Orco).[12] This conformational change leads to the
opening of an ion channel, resulting in the influx of cations and the depolarization of the
neuronal membrane.[11][12] This depolarization generates an action potential that is
transmitted to the antennal lobe of the insect brain, where the information is processed,
ultimately leading to a behavioral response, such as upwind flight towards the pheromone
source.[4]

The signal transduction can be further modulated by other proteins, such as pheromone-
binding proteins (PBPs) in the sensillar lymph, which are thought to solubilize and transport the
hydrophobic pheromone molecules to the receptors.[5]

Visualization of the Pheromone Signaling Pathway
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Caption: Olfactory signaling pathway for cis-11-Tetradecen-1-ol in insects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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